Cas no 2165047-71-0 (1-(4-methyl-3-nitrophenyl)methylcyclopropan-1-amine)

• Product Name: 1-(4-methyl-3-nitrophenyl)methylcyclopropan-1-amine
• CAS No: 2165047-71-0
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5875583
• PubChem ID: 165619157
• Update Time: 2025-06-08

1-(4-methyl-3-nitrophenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-3-nitrophenyl)methylcyclopropan-1-amine
• 1-[(4-methyl-3-nitrophenyl)methyl]cyclopropan-1-amine
• 2165047-71-0
• EN300-1833175

• Inchi： 1S/C11H14N2O2/c1-8-2-3-9(6-10(8)13(14)15)7-11(12)4-5-11/h2-3,6H,4-5,7,12H2,1H3
• InChI Key： NQQNHJVABMQLBC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)C=CC(=C1)CC1(CC1)N)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(4-methyl-3-nitrophenyl)methylcyclopropan-1-amine

Comprehensive Overview of 1-(4-methyl-3-nitrophenyl)methylcyclopropan-1-amine (CAS No. 2165047-71-0)

The compound 1-(4-methyl-3-nitrophenyl)methylcyclopropan-1-amine (CAS No. 2165047-71-0) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while also addressing common queries and trends in the scientific community.

Structurally, 1-(4-methyl-3-nitrophenyl)methylcyclopropan-1-amine features a cyclopropane ring attached to an aromatic nitro group, which contributes to its stability and reactivity. The presence of the methyl and nitro substituents on the phenyl ring enhances its electronic properties, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have explored its role in the development of novel small-molecule inhibitors and bioactive compounds, particularly in the context of drug discovery.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 1-(4-methyl-3-nitrophenyl)methylcyclopropan-1-amine?" The synthesis typically involves multi-step organic reactions, including cyclopropanation and nitration, followed by purification techniques such as column chromatography. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis methods, aligning with the global push for environmentally friendly practices.

In the realm of pharmaceutical applications, 1-(4-methyl-3-nitrophenyl)methylcyclopropan-1-amine has shown promise as a building block for central nervous system (CNS) therapeutics. Its structural motif is often found in compounds targeting neurotransmitter receptors, which are critical for treating neurological disorders. This has led to increased interest in its structure-activity relationships (SAR) and potential as a lead compound in drug development pipelines.

Another trending topic is the compound's role in agrochemical research. The nitrophenyl moiety is known to exhibit herbicidal and pesticidal properties, prompting studies into its efficacy as a crop protection agent. With the growing demand for sustainable agriculture, researchers are evaluating its environmental impact and biodegradability, addressing concerns raised by regulatory bodies and eco-conscious consumers.

From a commercial perspective, the demand for 1-(4-methyl-3-nitrophenyl)methylcyclopropan-1-amine has been steadily rising, driven by its versatility in fine chemical synthesis. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic institutions and industrial laboratories. Quality control measures, such as HPLC purity testing and spectroscopic characterization, are critical to ensuring its suitability for high-end applications.

In conclusion, 1-(4-methyl-3-nitrophenyl)methylcyclopropan-1-amine (CAS No. 2165047-71-0) represents a fascinating area of study at the intersection of chemistry and life sciences. Its multifaceted applications, coupled with ongoing research into its properties, make it a compound of enduring relevance. As scientific inquiry continues to evolve, this molecule is likely to play an increasingly prominent role in addressing some of the most pressing challenges in healthcare and sustainable technology.